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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B10829728 Get Quote

This document provides detailed methodologies for the chromatographic separation and

quantification of Ivermectin and its deuterated analog, Ivermectin-d2, which is commonly used

as an internal standard. The protocols are intended for researchers, scientists, and drug

development professionals requiring sensitive and robust analytical methods for

pharmacokinetic studies, drug formulation analysis, and residue monitoring.

Introduction
Ivermectin is a potent, broad-spectrum antiparasitic agent used in both human and veterinary

medicine. Accurate quantification of Ivermectin in various biological and environmental matrices

is crucial for ensuring its efficacy and safety. The use of a stable isotope-labeled internal

standard, such as Ivermectin-d2, is essential for correcting matrix effects and variabilities in

sample processing and instrument response, thereby enhancing the accuracy and precision of

analytical methods. This application note details validated High-Performance Liquid

Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-

MS/MS) methods for the simultaneous analysis of Ivermectin and Ivermectin-d2.

Chromatographic Methods and Quantitative Data
A variety of chromatographic conditions have been successfully employed for the separation

and quantification of Ivermectin. The choice of method often depends on the required

sensitivity and the complexity of the sample matrix. LC-MS/MS offers superior sensitivity and

selectivity, making it the preferred method for bioanalytical applications.
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High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is a widely used technique for the analysis of Ivermectin in

pharmaceutical dosage forms.

Table 1: HPLC Method Parameters and Performance

Parameter Conditions

Column INERTSIL C-18 ODS (250 x 4.6 mm, 5 µm)[1]

Mobile Phase Acetonitrile and Methanol[1]

Flow Rate 1.0 mL/min[1]

Detection UV at 245 nm[1]

Retention Time (Ivermectin) 4.198 min[1]

Linearity Range 1-32 µg/mL[1]

Correlation Coefficient (r) 0.9798[1]

Limit of Detection (LOD) 2.93 µg/mL[1]

Limit of Quantification (LOQ) 8.79 µg/mL[1]

Intra-day Precision (%RSD) 1.6283[2]

Inter-day Precision (%RSD) 1.352[2]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
For the quantification of Ivermectin in biological matrices such as plasma and whole blood, LC-

MS/MS is the method of choice due to its high sensitivity and specificity.[3][4]

Table 2: LC-MS/MS Method Parameters and Performance
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Parameter Conditions

Chromatography UHPLC[5] or HPLC[3][4]

Column

Agilent Poroshell 120 EC-C18 (50mm × 3.0mm,

2.7µm)[3][4] or Acquity® UPLC BEH C18 (100

mm x 2.1 mm, 1.7 µm)[5]

Mobile Phase

Acetonitrile: 2 mM Ammonium Formate with

0.5% Formic Acid (90:10, v/v)[3][4] or 5 mM

Ammonium Formate pH 3.00 and Acetonitrile

(10:90)[5]

Flow Rate 0.2 mL/min[5]

Detection Triple Quadrupole Mass Spectrometer[3][4]

Ionization Mode Positive Electrospray Ionization (ESI+)[3][4][5]

Monitored Transitions (MRM)

Ivermectin: m/z 892.41 > 569.5[5]; Ivermectin-

d2: (not specified, but expected to be m/z 894.4

> 571.5)

Linearity Range
0.970 - 384 ng/mL (in plasma and whole blood)

[3][4]; 1 - 150 ng/mL[5]

Lower Limit of Quantification (LLOQ) 0.970 ng/mL[3][4]; 1 ng/mL[5]

Intra- and Inter-batch Precision < 15%[3]

Recovery >90%[6]

Experimental Protocols
Protocol 1: Sample Preparation for LC-MS/MS Analysis
of Ivermectin and Ivermectin-d2 in Plasma/Whole Blood
This protocol is based on a hybrid solid-phase extraction (SPE) technique for the removal of

phospholipids.[3][4]

Materials:
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Whole blood or plasma samples

Ivermectin and Ivermectin-d2 stock solutions (1 mg/mL in methanol)[3][4]

Working standard and quality control (QC) solutions (prepared by diluting stock solutions in

methanol)[3][4]

Acetonitrile:water (90:10, v/v) containing Ivermectin-d2 (internal standard working solution,

e.g., 80 ng/mL)[4]

96-well Hybrid SPE plates[4]

Centrifuge

Automated liquid handler (optional)[4]

Procedure:

Thaw frozen plasma or whole blood samples at room temperature.

Vortex mix the samples thoroughly.

Centrifuge the samples at 3000 x g for 5 minutes at 20°C.[4]

Aliquot 100 µL of the supernatant (plasma) or whole blood into a 96-well plate.[3][4]

Add 450 µL of the internal standard working solution (Ivermectin-d2 in acetonitrile:water) to

each well.[4]

Perform the Hybrid-SPE procedure according to the manufacturer's instructions to remove

phospholipids.

Collect the eluate for LC-MS/MS analysis.

Protocol 2: Chromatographic Analysis by LC-MS/MS
Instrumentation and Conditions:

LC System: Agilent UHPLC or equivalent.
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Mass Spectrometer: Triple quadrupole mass spectrometer.[3][4]

Column: Agilent Poroshell 120 EC-C18 (50mm × 3.0mm, 2.7µm).[3][4]

Mobile Phase: Acetonitrile: 2 mM Ammonium Formate with 0.5% Formic Acid (90:10, v/v).[3]

[4]

Flow Rate: As optimized for the specific system, typically in the range of 0.2-0.5 mL/min.

Column Temperature: 30°C.[7]

Injection Volume: 5-10 µL.

Ionization: Positive electrospray ionization (ESI+).[3][4]

MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The formation of ivermectin-

ammonia adducts ([M+NH4]+) is often the most intense and reliable ion for quantification.[3]

[4]

Calibration and Quantification:

Prepare calibration standards by spiking blank plasma or whole blood with known

concentrations of Ivermectin, ranging from approximately 0.970 to 384 ng/mL.[3][4]

Prepare quality control (QC) samples at low, medium, and high concentrations within the

calibration range.[4]

Process the calibration standards, QC samples, and unknown samples as described in

Protocol 1.

Inject the processed samples into the LC-MS/MS system.

Construct a calibration curve by plotting the peak area ratio of Ivermectin to Ivermectin-d2
against the nominal concentration of the calibration standards.

Determine the concentration of Ivermectin in the unknown samples by interpolation from the

calibration curve.
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Caption: Experimental workflow for the analysis of Ivermectin and Ivermectin-d2.
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Caption: Logical relationship of components in the analytical method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10829728?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829728?utm_src=pdf-body
https://www.benchchem.com/product/b10829728?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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